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Compound of Interest

Compound Name: 16-Epiestriol

Cat. No.: B195161 Get Quote

The proper disposal of 16-Epiestriol, a metabolite of the endogenous estrogen estrone, is a

critical component of laboratory safety and environmental responsibility.[1][2] Due to its

classification as a potential carcinogen, reproductive toxicant, and endocrine disruptor,

stringent disposal protocols must be followed to mitigate risks to human health and the

environment.[3] This guide provides a comprehensive, step-by-step procedure for the safe

handling and disposal of 16-Epiestriol waste in a laboratory setting, in alignment with U.S.

Environmental Protection Agency (EPA) regulations.

Hazard Profile of 16-Epiestriol
Understanding the specific hazards associated with 16-Epiestriol is fundamental to

implementing appropriate safety and disposal measures. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides a clear framework for its potential

risks.
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Hazard Class Hazard Statement GHS Category Source

Reproductive Toxicity

H360: May damage

fertility or the unborn

child

Category 1A [3][4]

Carcinogenicity
H350: May cause

cancer
Category 1A/2 [3][4]

Specific Target Organ

Toxicity (Repeated

Exposure)

H372: Causes

damage to organs

through prolonged or

repeated exposure

Category 1 [3]

Endocrine Disruption
Potential endocrine

disrupting compound
- [3]

Step-by-Step Disposal Protocol for 16-Epiestriol
This protocol is based on general best practices for hazardous laboratory chemical waste and

regulations set forth by the EPA under the Resource Conservation and Recovery Act (RCRA).

[5][6][7]

Phase 1: Immediate Handling and Segregation
Consult the Safety Data Sheet (SDS): Before handling, always review the manufacturer-

specific SDS for 16-Epiestriol.[8] This document contains vital information on hazards,

handling, and emergency measures.[8]

Wear Appropriate Personal Protective Equipment (PPE): Based on the hazard assessment,

mandatory PPE includes:

Double nitrile gloves

Safety goggles or a face shield

A properly fitted lab coat
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Use of a chemical fume hood is required when handling the powdered form to prevent

inhalation.

Designate a Satellite Accumulation Area (SAA): Establish a designated area in the lab where

the waste will be temporarily stored.[9] This area must be at or near the point of generation

and under the control of the laboratory personnel.

Segregate the Waste Stream: This is a critical step. Do not mix 16-Epiestriol waste with

non-hazardous waste.[7] Create a dedicated waste container for all materials contaminated

with 16-Epiestriol, including:

Unused or expired pure compound.

Contaminated labware (e.g., pipette tips, vials, and gloves).

Solutions containing 16-Epiestriol.

Contaminated cleaning materials from spills.

Phase 2: Waste Containment and Labeling
Select an Appropriate Waste Container:

Use a chemically resistant, leak-proof container with a secure, tight-fitting lid.[9] High-

density polyethylene (HDPE) carboys are a suitable choice.

The container must be in good condition, free of cracks or residue from previous use.

Ensure the container is compatible with all components of the waste stream.

Label the Container Immediately: The moment the first piece of waste is added, the

container must be labeled.[9][10] The label must include:

The words "Hazardous Waste".

The full chemical name: "16-Epiestriol Waste" (avoid abbreviations or formulas).[8]

A clear list of all constituents and their estimated percentages.
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The specific hazard characteristics (e.g., "Toxic," "Carcinogen").

The date accumulation started.

The name and contact information of the responsible researcher or lab.

Keep the Container Closed: The waste container must remain sealed at all times, except

when actively adding waste.[9] This prevents the release of vapors and reduces the risk of

spills.

Phase 3: Storage and Final Disposal
Store Safely in the SAA: Store the sealed and labeled container in your designated Satellite

Accumulation Area. Ensure it is stored away from incompatible materials and in a location

that minimizes the risk of breakage or spills.[10]

Do Not Dispose Down the Drain: Under EPA regulations (specifically Subpart P for

hazardous pharmaceutical waste), flushing hazardous chemicals like 16-Epiestriol is strictly

prohibited.[9][11][12] This practice leads to the contamination of water supplies.[12]

Arrange for Professional Disposal: Laboratory chemical waste must be disposed of through a

licensed hazardous waste disposal company.[8][10]

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a waste pickup.

Follow all institutional procedures for waste pickup requests and documentation.

The waste will be transported to a permitted Treatment, Storage, and Disposal Facility

(TSDF), where it will likely be destroyed via high-temperature incineration, the EPA's

recommended method for many pharmaceutical wastes.[6][11][13]

Regulatory and Safety Basis for Disposal
Procedures
The procedures outlined are not merely best practices but are mandated by a framework of

federal and state regulations designed to protect laboratory personnel and the environment.
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Resource Conservation and Recovery Act (RCRA): This federal law gives the EPA the

authority to control hazardous waste from its creation to its ultimate disposal.[6] The

classification of 16-Epiestriol as a potential carcinogen and reproductive toxicant places it

under RCRA's purview.

EPA Subpart P Rule: Finalized in 2019, this rule specifically addresses the management of

hazardous waste pharmaceuticals by healthcare and laboratory facilities.[11][13] A key

provision is the ban on sewering (flushing) these wastes, reinforcing the need for

professional disposal.[11][12]

Occupational Safety and Health Administration (OSHA): OSHA requires that employees be

informed of the hazards of the chemicals they work with through resources like Safety Data

Sheets and that employers provide a safe working environment, which includes proper waste

disposal procedures.[8]

Disposal Workflow for 16-Epiestriol
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 16-Epiestriol waste.
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Phase 1: Preparation & Segregation

Phase 2: Containment & Labeling

Phase 3: Storage & Disposal

Disposal Decision

Final Actions

1. Generate
16-Epiestriol Waste

2. Don Correct PPE
(Gloves, Goggles, Lab Coat)

Handle with care

3. Segregate Waste
(Dedicated Container)

4. Use Approved
HDPE Container

5. Affix 'Hazardous Waste' Label
- Full Chemical Name

- Hazards (Toxic, Carcinogen)
- Date & Contact Info

6. Keep Container
Securely Closed

7. Store in Designated
Satellite Accumulation Area

Dispose via
Drain?

NO: Prohibited by EPA
(RCRA Subpart P)

Incorrect

8. Contact EHS for Pickup

Correct

9. Professional Disposal
(Incineration at TSDF)

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 16-Epiestriol waste in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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